Cas no 79678-14-1 (Methyl 1,4-dioxaspiro[4.5]dec-7-ene-7-carboxylate)

• Product Name: Methyl 1,4-dioxaspiro[4.5]dec-7-ene-7-carboxylate
• CAS No: 79678-14-1
• MF: C₁₀H₁₄O₄
• MW: 198.215763568878
• CID: 2802440
• PubChem ID: 12774028
• Update Time: 2025-04-21

Methyl 1,4-dioxaspiro[4.5]dec-7-ene-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• 79678-14-1
• DTXSID70509535
• SCHEMBL10472407
• Methyl 1,4-dioxaspiro[4.5]dec-7-ene-7-carboxylate

• Inchi： 1S/C10H14O4/c1-12-9(11)8-3-2-4-10(7-8)13-5-6-14-10/h3H,2,4-7H2,1H3
• InChI Key： CRYXQHCUGAVJAT-UHFFFAOYSA-N
• SMILES： O1CCOC21CC(C(=O)OC)=CCC2

Computed Properties

• Exact Mass: 198.08920892Da
• Monoisotopic Mass: 198.08920892Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 44.8Ų